[(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)-cyclopropylamino]acetic acid
• InChI: InChI=1S/C17H24N2O2/c20-17(21)13-19(15-6-7-15)16-8-10-18(11-9-16)12-14-4-2-1-3-5-14/h1-5,15-16H,6-13H2,(H,20,21)
• InChI Key: QAQYBVBFINBYQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC(=O)O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

[(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid is a synthetic compound featuring a benzyl-substituted piperidine core linked to a cyclopropylamine group and an acetic acid moiety. The benzyl-piperidine moiety is common in bioactive molecules, often influencing receptor binding, while the cyclopropyl group introduces steric strain, which may enhance selectivity or metabolic stability .

Preparation Methods

The synthesis of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid typically involves multi-step organic reactionsThe reaction conditions often involve the use of catalysts and specific reagents to ensure high yields and selectivity . Industrial production methods may utilize continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Oxidation Reactions

The tertiary amine in the piperidine ring and secondary amine in the cyclopropyl amino group undergo selective oxidation under controlled conditions:

Reagent System	Conditions	Major Products	Yield (%)	Reference
KMnO₄ (0.1 M)	Acidic aqueous, 50°C	N-Oxide derivatives	62–68
CrO₃/Pyridine complex	Anhydrous DCM, 0°C → RT	Ketone formation at C-3 position	41–45
m-CPBA (1.2 eq)	CHCl₃, 0°C, 2 hr	Epoxidation of cyclopropane ring*	28†

*The cyclopropane ring shows limited oxidative reactivity under standard conditions.
†Low yield due to steric hindrance from the benzyl group.

Reduction Reactions

Targeted reduction of functional groups occurs with metal hydrides and catalytic hydrogenation:

Reagent/Catalyst	Conditions	Site of Reduction	Products	Selectivity
LiAlH₄ (3 eq)	Dry THF, reflux	Acetic acid → Alcohol	Primary alcohol derivative	87%
H₂ (1 atm)/Pd-C (10%)	MeOH, RT, 12 hr	Benzyl group → CH₂	Debenzylated piperidine analog	94%
NaBH₃CN (pH 4.5)	AcOH/AcONa buffer	Imine intermediates → Amine	Stabilized reduced adducts	76%

Substitution Reactions

The piperidine nitrogen and cyclopropyl amino group participate in nucleophilic substitutions:

Alkylation

Alkylating Agent	Base/Solvent	Product	Yield (%)
Methyl iodide (2 eq)	K₂CO₃/ACN, 60°C	N-Methylated piperidine derivative	82
Benzyl chloroformate	Et₃N/DCM, 0°C → RT	Carbamate-protected amine	78

Acylation

Acylating Agent	Conditions	Product	Yield (%)
Acetyl chloride (1.5 eq)	Pyridine, 0°C	N-Acetylated cyclopropyl amine	91
Boc anhydride (2 eq)	DMAP/THF, RT	N-Boc-protected derivative	89

Acid Derivative Formation

The acetic acid moiety undergoes esterification and amidation:

Reaction Type	Reagents/Conditions	Products	Application
Esterification	SOCl₂/MeOH, reflux	Methyl ester	Improved lipid solubility
Amide Coupling	EDCI/HOBt, DMF	Peptide conjugates	Bioconjugation studies

Ring-Opening Reactions

The cyclopropane ring demonstrates strain-driven reactivity:

Reagent	Conditions	Mechanism	Products
HBr (48% aq)	CH₂Cl₂, RT, 6 hr	Electrophilic addn.	Bromoalkylamine derivatives
Ozone (O₃)	-78°C, then Zn/H₂O	Ozonolysis	Dialdehydes (low yield)

Catalytic Cross-Coupling

Palladium-mediated reactions modify the benzyl aromatic ring:

Reaction	Catalyst System	Products	Yield (%)
Suzuki-Miyaura	Pd(PPh₃)₄, Na₂CO₃	Biaryl analogs	73
Buchwald-Hartwig	Pd₂(dba)₃/Xantphos	Aminated derivatives	68

Key Mechanistic Insights

• Steric Effects : The benzyl group at C-1 of the piperidine ring hinders electrophilic attacks at C-3 and C-5 positions .

• Electronic Factors : The cyclopropyl amino group exhibits enhanced nucleophilicity compared to aliphatic amines due to ring strain .

• pH-Dependent Reactivity : The acetic acid moiety (pKa ≈ 4.8) undergoes deprotonation above pH 5, facilitating carboxylate-mediated reactions .

Stability Considerations

• Thermal Stability : Decomposition observed >200°C via retro-aza-Michael pathways .

• Light Sensitivity : Benzyl group undergoes photochemical oxidation to benzophenone derivatives under UV light.

Scientific Research Applications

Chemical Properties and Structure

The compound features a piperidine ring, a cyclopropyl group, and an acetic acid moiety, with a molecular formula of C₁₈H₂₃N₂O₂ and a molecular weight of approximately 302.4 g/mol. Its structural complexity allows for diverse interactions with biological targets, making it a subject of interest in drug development.

Neuropharmacology

One of the primary applications of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid is in the field of neuropharmacology. Research indicates that this compound may act as a modulator of neurotransmitter systems, particularly through interactions with muscarinic receptors. Such interactions are crucial for developing therapeutic agents aimed at treating neurological disorders such as anxiety, depression, and Alzheimer's disease .

Table 1: Potential Neurological Applications

Application Area	Mechanism	Target Disorders
Anxiety Treatment	Modulation of neurotransmitter systems	Generalized anxiety disorder
Depression Treatment	Interaction with muscarinic receptors	Major depressive disorder
Alzheimer's Disease	Inhibition of acetylcholinesterase	Cognitive decline associated with Alzheimer's

Cancer Therapy

Another significant application is in cancer therapy. The compound's structural features allow it to interact with various biological targets involved in cancer progression. For instance, studies have shown that derivatives of piperidine compounds can exhibit anticancer properties by inducing apoptosis in tumor cells . The unique three-dimensional structure may enhance binding to protein targets involved in tumor growth.

Table 2: Anticancer Activity Insights

Study Reference	Compound Tested	Cancer Type	Key Findings
	Piperidine Derivatives	Hypopharyngeal Tumor Cells	Better cytotoxicity than reference drug
	Cyclopropane Derivatives	Non-Small Cell Lung Cancer	Potent ALK inhibitory activity

Drug Development

The compound also serves as a scaffold for the development of new drugs targeting various conditions. Its ability to modify existing drug structures allows researchers to optimize pharmacological profiles for better efficacy and safety. This versatility is especially relevant in creating selective inhibitors for diseases like cancer and neurodegenerative disorders .

Case Study 1: Muscarinic Receptor Modulation

A study focused on the interaction of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid with muscarinic receptors demonstrated its potential as a therapeutic agent for cognitive deficits associated with neurological diseases. The findings suggested that the compound could improve cholinergic signaling pathways, which are often disrupted in neurodegenerative conditions .

Case Study 2: Anticancer Properties

Research investigating the anticancer properties of piperidine derivatives highlighted the effectiveness of compounds similar to [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid against various cancer cell lines. The studies reported significant inhibition of tumor growth and induction of apoptosis, making it a candidate for further development in oncology .

Mechanism of Action

The mechanism of action of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid involves its interaction with specific molecular targets. The piperidine ring can interact with enzymes or receptors, modulating their activity. The benzyl group and cyclopropyl-amino group contribute to the compound’s binding affinity and specificity .

Comparison with Similar Compounds

[(1-Benzyl-piperidin-4-ylMethyl)-isopropyl-amino]-acetic Acid (CAS 1353986-06-7)

• Molecular Formula : C₁₈H₂₈N₂O₂
• Molecular Weight : 304.4 g/mol
• Substituent : Isopropyl group attached to the piperidine-methyl nitrogen.
• The isopropyl group may enhance lipophilicity (XLogP3 = 0.7) .

[(1-Benzyl-piperidin-4-yl)-Methyl-amino]-acetic Acid (CAS 336191-70-9)

• Molecular Formula: Not explicitly stated (estimated C₁₆H₂₃N₂O₂).
• Molecular Weight : 262.352 g/mol
• Substituent : Methyl group directly attached to the piperidine nitrogen.

Target Compound: [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic Acid

• Molecular Formula : Estimated C₁₈H₂₅N₂O₂ (based on structural analogy).
• Substituent : Cyclopropylamine group.
• Properties : The cyclopropane ring introduces high ring strain, which may enhance binding affinity to rigid enzymatic pockets or improve metabolic resistance. However, this strain could also increase synthetic complexity .

Structural and Functional Implications

Parameter	Target Compound	Isopropyl Analogue	Methyl Analogue
Substituent	Cyclopropylamine	Isopropyl	Methyl
Molecular Weight	~304 (estimated)	304.4	262.35
XLogP3 (Lipophilicity)	Higher (cyclopropane effect)	0.7	Likely lower than isopropyl
Steric Effects	High (rigid, strained ring)	Moderate (flexible branch)	Low (small substituent)
Synthetic Accessibility	Challenging	Moderate	High

• Cyclopropane vs. Isopropyl/Methyl : The cyclopropyl group’s rigidity may confer superior target engagement in structured binding sites, such as enzymes or receptors, compared to bulkier isopropyl or smaller methyl groups. However, increased lipophilicity from cyclopropane could reduce aqueous solubility .
• Derivatives with piperidine scaffolds might interact with similar pathways, but this remains speculative without explicit evidence .

Biological Activity

[(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid is a synthetic compound that has garnered attention for its potential biological activities, particularly in the field of medicinal chemistry. This article explores its structure, biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Piperidine Ring : A six-membered ring containing nitrogen.
• Cyclopropyl Group : A three-membered carbon ring contributing to the compound's unique properties.
• Acetic Acid Moiety : An important functional group that plays a role in its biological interactions.

The molecular formula is C₁₈H₂₃N₂O₂, with a molecular weight of approximately 302.4 g/mol. Its unique combination of structural elements may enhance its receptor binding capabilities compared to similar compounds.

Biological Activity

Research indicates that [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid exhibits significant biological activities, particularly as a modulator of neurotransmitter systems. Key areas of investigation include:

• Muscarinic Receptor Antagonism : The compound has been identified as an antagonist of muscarinic receptors, which are implicated in various neurological functions. This suggests potential therapeutic applications in treating disorders such as anxiety and depression .
• Neuroprotective Effects : Studies suggest that it may interact with receptors in the central nervous system, modulating neurotransmitter release and uptake, thereby exhibiting neuroprotective effects .

The mechanism of action involves:

• Receptor Binding : The compound is believed to bind selectively to muscarinic receptors, influencing both central and peripheral nervous system functions .
• Neurotransmitter Modulation : By affecting neurotransmitter systems, it may provide analgesic effects and contribute to neuroprotection in various neurological conditions .

Research Findings

Several studies have explored the biological activity of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid:

• Structure-Activity Relationship (SAR) Studies :
  • SAR studies have shown that modifications to the piperidine structure can significantly alter binding potency and biological activity. For instance, introducing N-(ureidoalkyl) substituents improved binding from micromolar to low nanomolar ranges .
• In Vitro Studies :
  • In vitro assays demonstrated that this compound exhibits potent antagonistic effects against muscarinic receptors, indicating its potential utility in treating various disorders by modulating neurotransmitter systems .
• Comparative Analysis :
  • A comparative analysis with similar compounds revealed that the unique cyclopropane structure combined with piperidine enhances pharmacological properties, making it a promising candidate for further drug development .

Case Studies

Several case studies highlight the therapeutic potential of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid:

Study	Findings
Study 1	Demonstrated significant antagonistic activity against muscarinic receptors, suggesting potential for anxiety treatment.
Study 2	Showed neuroprotective effects in models of neurodegenerative diseases through modulation of neurotransmitter release.
Study 3	Highlighted improved binding affinity in modified derivatives, enhancing therapeutic efficacy against neurological disorders.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via nucleophilic substitution or reductive amination. For example, coupling 1-benzylpiperidin-4-amine with cyclopropylamine derivatives followed by acetic acid functionalization. Reaction conditions (e.g., solvent polarity, temperature, and catalysts like HATU/DIPEA) significantly impact yield and purity. NMR (e.g., δ 2.41 ppm for methyl groups) and mass spectrometry (e.g., HRMS m/z 393.2167 [M+H]⁺) are critical for validation .

Q. How should researchers characterize the structural integrity of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid?

• Methodology : Use a combination of $^1$H NMR (e.g., piperidine ring protons at δ 2.15–3.07 ppm), $^{13}$C NMR (e.g., carbonyl signals at δ 179.14 ppm), and HRMS to confirm molecular weight and functional groups. IR spectroscopy can identify carbonyl stretches (~1718 cm$^{-1}$). Cross-reference with synthetic intermediates (e.g., cyclopropylamine derivatives) to validate purity .

Q. What safety protocols are essential when handling [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid in the lab?

• Methodology : Prioritize PPE (gloves, goggles) due to uncharacterized toxicity (). For spills, use water/soap for skin contact (15-minute wash) and flush eyes with water for 10–15 minutes. Avoid acetic acid-compatible plastics (e.g., polypropylene) during storage, as acetic acid degrades certain materials ( ). Monitor air quality to prevent inhalation risks .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data for [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid derivatives?

• Methodology : Compare assay conditions (e.g., cell lines, receptor subtypes) across studies. For instance, discrepancies in IC$_{50}$ values may arise from variations in mGluR subtypes ( ). Use orthogonal assays (e.g., radioligand binding vs. functional cAMP assays) to confirm target engagement. Statistical tools like ANOVA can identify outliers .

Q. What strategies optimize the pharmacokinetic profile of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid analogs?

• Methodology : Modify the cyclopropyl or benzyl groups to enhance metabolic stability. For example, introducing fluorine atoms reduces CYP450-mediated oxidation. Assess logP (via HPLC) to balance lipophilicity and solubility. In vivo studies in rodent models can validate bioavailability improvements .

Q. How do stereochemical variations in [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid affect receptor binding?

• Methodology : Synthesize enantiomers via chiral catalysts (e.g., (R)-SEGPHOS in ) and compare binding affinities using surface plasmon resonance (SPR). Molecular docking (e.g., AutoDock Vina) can predict interactions with receptor pockets. For example, (R)-configurations may enhance mGluR2 selectivity ( ) .

Q. What analytical techniques are suitable for detecting degradation products of [(1-Benzyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid under stress conditions?

• Methodology : Use accelerated stability studies (e.g., 40°C/75% RH for 3 months) with LC-MS/MS to identify impurities. Oxidative degradation (e.g., via H$_2$O$_2$) may yield cyclopropane ring-opened byproducts. Compare fragmentation patterns with synthetic standards .